seryl-tetrahydroisoquinolinecarbonyl-octahydroindole-2-carbonyl-arginine
seryl-tetrahydroisoquinolinecarbonyl-octahydroindole-2-carbonyl-arginine
Brand Name:
Vulcanchem
CAS No.:
148416-85-7
VCID:
VC0136205
InChI:
InChI=1S/C28H41N7O6/c29-19(15-36)25(38)34-14-18-8-2-1-6-16(18)12-23(34)26(39)35-21-10-4-3-7-17(21)13-22(35)24(37)33-20(27(40)41)9-5-11-32-28(30)31/h1-2,6,8,17,19-23,36H,3-5,7,9-15,29H2,(H,33,37)(H,40,41)(H4,30,31,32)/t17-,19-,20-,21-,22-,23?/m0/s1
SMILES:
C1CCC2C(C1)CC(N2C(=O)C3CC4=CC=CC=C4CN3C(=O)C(CO)N)C(=O)NC(CCCN=C(N)N)C(=O)O
Molecular Formula:
C28H41N7O6
Molecular Weight:
571.7 g/mol
seryl-tetrahydroisoquinolinecarbonyl-octahydroindole-2-carbonyl-arginine
CAS No.: 148416-85-7
Main Products
VCID: VC0136205
Molecular Formula: C28H41N7O6
Molecular Weight: 571.7 g/mol
| CAS No. | 148416-85-7 |
|---|---|
| Product Name | seryl-tetrahydroisoquinolinecarbonyl-octahydroindole-2-carbonyl-arginine |
| Molecular Formula | C28H41N7O6 |
| Molecular Weight | 571.7 g/mol |
| IUPAC Name | (2S)-2-[[(2S,3aS,7aS)-1-[2-[(2S)-2-amino-3-hydroxypropanoyl]-3,4-dihydro-1H-isoquinoline-3-carbonyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carbonyl]amino]-5-(diaminomethylideneamino)pentanoic acid |
| Standard InChI | InChI=1S/C28H41N7O6/c29-19(15-36)25(38)34-14-18-8-2-1-6-16(18)12-23(34)26(39)35-21-10-4-3-7-17(21)13-22(35)24(37)33-20(27(40)41)9-5-11-32-28(30)31/h1-2,6,8,17,19-23,36H,3-5,7,9-15,29H2,(H,33,37)(H,40,41)(H4,30,31,32)/t17-,19-,20-,21-,22-,23?/m0/s1 |
| Standard InChIKey | CCGQLUQVGKKGGE-LNYFDYJHSA-N |
| Isomeric SMILES | C1CC[C@H]2[C@@H](C1)C[C@H](N2C(=O)C3CC4=CC=CC=C4CN3C(=O)[C@H](CO)N)C(=O)N[C@@H](CCCN=C(N)N)C(=O)O |
| SMILES | C1CCC2C(C1)CC(N2C(=O)C3CC4=CC=CC=C4CN3C(=O)C(CO)N)C(=O)NC(CCCN=C(N)N)C(=O)O |
| Canonical SMILES | C1CCC2C(C1)CC(N2C(=O)C3CC4=CC=CC=C4CN3C(=O)C(CO)N)C(=O)NC(CCCN=C(N)N)C(=O)O |
| Sequence | SXXR |
| Synonyms | Ser-Tic-Oic-Arg seryl-tetrahydroisoquinolinecarbonyl-octahydroindole-2-carbonyl-arginine |
| PubChem Compound | 192400 |
| Last Modified | Nov 11 2021 |
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